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Compound of Interest

Compound Name: GSK319347A

Cat. No.: B1672380 Get Quote

GSK319347A Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of GSK319347A,

along with troubleshooting guides and frequently asked questions to ensure the integrity of

their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for GSK319347A solid powder?

GSK319347A as a solid powder is relatively stable. For long-term storage, it is recommended

to store the powder at -20°C.[1][2][3] Under these conditions, the compound is expected to be

stable for up to three years.

Q2: How should I store stock solutions of GSK319347A?

Stock solutions of GSK319347A are known to be unstable and it is highly recommended to

prepare them fresh for each experiment.[1] If temporary storage is necessary, aliquot the stock

solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C for up

to 6 months or at -20°C for up to 1 month.[4]

Q3: Can I subject my GSK319347A stock solution to multiple freeze-thaw cycles?

It is strongly advised to avoid repeated freeze-thaw cycles as this can lead to degradation of

the compound. Aliquoting the stock solution into single-use vials is the best practice to maintain
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its integrity.

Q4: What solvents are recommended for dissolving GSK319347A?

GSK319347A is soluble in DMSO.[2] For in vitro experiments, a stock solution can be prepared

in DMSO. For in vivo studies, specific formulations using a combination of solvents are

required.

Q5: My GSK319347A is not dissolving properly. What should I do?

If you encounter solubility issues, gentle heating and/or sonication can be used to aid

dissolution.[4] Ensure that the solution is clear before use.
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Issue Possible Cause Recommended Solution

Unexpected or inconsistent

experimental results

Compound degradation due to

improper storage.

Prepare fresh stock solutions

for each experiment. Ensure

the solid compound has been

stored correctly at -20°C.

Inaccurate concentration of the

stock solution.

Verify the calculations for

molarity and dilution. Use a

calibrated balance for weighing

the compound.

Precipitation observed in the

stock or working solution

Poor solubility in the chosen

solvent or solvent mixture.

Use sonication or gentle

warming to aid dissolution. For

in vivo preparations, ensure

the co-solvents are added

sequentially and mixed

thoroughly at each step.[4]

Exceeded solubility limit.

Prepare a new solution at a

lower concentration. Refer to

the solubility data for the

specific solvent.

Solution was stored improperly

or for too long.

Discard the old solution and

prepare a fresh one.

Storage and Stability Data Summary
Solid Form

Storage Temperature Duration Stability

-20°C 3 years Stable[1]

Stock Solution
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Storage Temperature Duration Stability Notes

-80°C 6 months

Recommended for short-term

storage; prepare fresh is ideal.

[4]

-20°C 1 month

Less ideal than -80°C; prepare

fresh is strongly

recommended.[4]

Experimental Protocols
Protocol 1: Preparation of GSK319347A Stock Solution (for in vitro use)

Weighing: Accurately weigh the desired amount of GSK319347A powder.

Dissolving: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve the desired

stock concentration (e.g., 10 mM).

Aiding Dissolution: If necessary, use an ultrasonic bath or gentle warming to ensure the

compound is fully dissolved.

Storage: For immediate use, proceed with dilutions. If short-term storage is required, aliquot

into single-use tubes and store at -80°C.

Protocol 2: Preparation of GSK319347A Formulation for in vivo Administration (Suspension)

This protocol yields a suspended solution. It is recommended to prepare this formulation fresh

on the day of use.[4]

Prepare a stock solution of GSK319347A in DMSO (e.g., 22.5 mg/mL).

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween-80 and mix until uniform.
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Add 45% of the final volume of saline and mix well.

If precipitation occurs, sonicate the suspension to ensure homogeneity before administration.

Protocol 3: Preparation of GSK319347A Formulation for in vivo Administration (Clear Solution)

This protocol yields a clear solution. It is recommended to prepare this formulation fresh on the

day of use.[4]

Prepare a stock solution of GSK319347A in DMSO (e.g., 22.5 mg/mL).

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 90% of the final volume of Corn Oil and mix thoroughly until a clear solution is obtained.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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